N-(4-methylphenyl)sulfonyl-N-(2-oxo-1,3-benzoxathiol-5-yl)cyclohexanecarboxamide

• IUPAC Name: N-(4-methylphenyl)sulfonyl-N-(2-oxo-1,3-benzoxathiol-5-yl)cyclohexanecarboxamide
• InChI: InChI=1S/C21H21NO5S2/c1-14-7-10-17(11-8-14)29(25,26)22(20(23)15-5-3-2-4-6-15)16-9-12-18-19(13-16)28-21(24)27-18/h7-13,15H,2-6H2,1H3
• InChI Key: UEDXCTLALOHDEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=O)S3)C(=O)C4CCCCC4
• Molecular Formula: C21H21NO5S2
• Molecular Weight: 431.5 g/mol

Description

N-(4-methylphenyl)sulfonyl-N-(2-oxo-1,3-benzoxathiol-5-yl)cyclohexanecarboxamide, also known as MBCC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MBCC is a sulfonamide-based compound that has been shown to have anti-inflammatory and anti-cancer properties.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study by Ghorab et al. (2017) synthesized a series of compounds related to the chemical structure of interest, demonstrating significant antimicrobial activity against various Gram-positive and Gram-negative bacteria and fungi. The study highlighted the potential of these compounds in developing new antimicrobial agents (Ghorab, Soliman, Alsaid, & Askar, 2017).

Anticancer Evaluation

Ravichandiran et al. (2019) reported on the synthesis and structural characterization of phenylaminosulfanyl-1,4-naphthoquinone derivatives, revealing potent cytotoxic activity against several human cancer cell lines. This study underscores the promise of these compounds in cancer research (Ravichandiran, Subramaniyan, Kim, Kim, Park, Shim, & Yoo, 2019).

Electrophilic Aminations

Andreae and Schmitz (1991) discussed the utility of cyclohexanespiro-3'-oxaziridine in transferring NH groups to various nucleophiles, facilitating the synthesis of a wide range of derivatives, including sulfenamides and aminodicarboxylic derivatives. This work provides valuable insights into the versatility of these compounds in chemical synthesis (Andreae & Schmitz, 1991).

Radioprotective Activity

Vasil'eva and Rozhkov (1992) explored the radioprotective activity of some fluorine-containing amides with sulfoxide groups, providing a foundation for further research into the protective effects of similar compounds against radiation-induced damage (Vasil'eva & Rozhkov, 1992).

Copper-Catalyzed Reactions

Tran et al. (2014) investigated copper-catalyzed reactions of alkanes with amides and imides, including sulfonamides, leading to the formation of N-alkyl products. This study highlights the potential of copper catalysis in functionalizing alkanes using compounds related to the chemical structure of interest (Tran, Li, Driess, & Hartwig, 2014).